Cas no 10563-29-8 (N'-(3-aminopropyl)-N,N-dimethylpropane-1,3-diamine)

• Product Name: N'-(3-aminopropyl)-N,N-dimethylpropane-1,3-diamine
• CAS No: 10563-29-8
• MF: C₈H₂₁N₃
• MW: 159.272441625595
• MDL: MFCD00082192
• CID: 86447
• Update Time: 2026-05-14

N'-(3-aminopropyl)-N,N-dimethylpropane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• N'-(3-aminopropyl)-N,N-dimethylpropane-1,3-diamine
• 3-Propanediamine, N'-(3-aminopropyl)-N,N-dimethyl-1
• 3-Propanediamine,N’-(3-aminopropyl)-N,N-dimethyl-1
• N,N-Dimethyldipropyltriamine
• n’-(3-aminopropyl)-n,n-dimethyl-1,3-propanediamine
• n’-(3-aminopropyl)-n,n-dimethyl-3-propanediamine
• 3-(3-Dimethylaminopropylamino)propylamine
• N-(3-Dimethylaminopropyl)propane-1,3-diamine
• N,N-Dimethyldipropylenetriamine
• N N'-DIMETHYLDIPROPYLENETRIAMINE
• N'-[3-(dimethylamino)propyl]propane-1,3-diamine
• DMAPAPA
• N-(3'-Dimethylaminopropyl)-1,3-diaminopropane
• 1-Amino-7-(dimethylamino)-4-azaheptane
• N-(3-Dimethylaminopropyl)-1,3-propanediamine

• MDL： MFCD00082192
• Inchi： InChI=1S/C8H21N3/c1-11(2)8-4-7-10-6-3-5-9/h10H,3-9H2,1-2H3
• InChI Key： OMKZWUPRGQMQJC-UHFFFAOYSA-N
• SMILES： CN(C)CCCNCCCN

Computed Properties

• Exact Mass: 159.17400
• Monoisotopic Mass: 159.173548
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 73.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.4
• Topological Polar Surface Area: 41.3

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.883 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 220 °C(lit.)
• Flash Point: Fahrenheit: 210.2 ° f
  Celsius: 99 ° c
  
• Refractive Index: n20/D 1.4630(lit.)
• PSA: 41.29000
• LogP: 0.96770
• Solubility: Not determined

N'-(3-aminopropyl)-N,N-dimethylpropane-1,3-diamine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302,H312,H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2735 8
• WGK Germany：1
• Hazard Category Code： 21/22-34
• Safety Instruction： S23; S26; S36/37/39; S45
• RTECS：TX7000000
• Hazardous Material Identification：
• Packing Group：III
• Risk Phrases：R21/22
• Safety Term：23-26-36/37/39-45
• Packing Group：III
• Storage Condition：Argon filled storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on N'-(3-aminopropyl)-N,N-dimethylpropane-1,3-diamine

Comprehensive Overview of N'-(3-aminopropyl)-N,N-dimethylpropane-1,3-diamine (CAS No. 10563-29-8)

N'-(3-aminopropyl)-N,N-dimethylpropane-1,3-diamine (CAS No. 10563-29-8) is a versatile polyamine compound widely utilized in organic synthesis, pharmaceutical research, and material science. Its unique molecular structure, featuring multiple amine groups, makes it a valuable intermediate for constructing complex chelation agents, dendrimers, and bioconjugates. Researchers and industries increasingly focus on this compound due to its potential applications in drug delivery systems and nanotechnology, aligning with current trends in precision medicine and green chemistry.

The growing interest in N'-(3-aminopropyl)-N,N-dimethylpropane-1,3-diamine is reflected in frequent searches for "polyamine applications 2024" and "CAS 10563-29-8 suppliers." Its role in developing non-toxic crosslinkers for biodegradable polymers answers the demand for sustainable materials, a hot topic in environmental science. Analytical techniques like HPLC and NMR confirm its high purity (>98%), critical for catalysis studies and surface modification processes.

Innovative uses of this diamine derivative include functionalizing quantum dots for bioimaging and enhancing gene transfection efficiency—addressing popular queries such as "amine-terminated nanoparticles." The compound’s water solubility and pH responsiveness further enable its integration into smart coatings, a trending sector in industrial innovation. Regulatory-compliant synthesis methods (e.g., reductive amination) ensure safety for cosmetic formulations and biocompatible hydrogels.

Recent patents highlight N'-(3-aminopropyl)-N,N-dimethylpropane-1,3-diamine as a key component in antimicrobial peptides, resonating with global health concerns. Its cationic nature facilitates interactions with DNA/RNA, making it relevant to searches like "gene therapy vectors." Manufacturers emphasize batch-to-batch consistency through GC-MS validation, meeting ISO standards for research-grade chemicals.

Future prospects for CAS No. 10563-29-8 include 3D-printed scaffolds for tissue engineering and self-healing materials—topics dominating academic forums. The compound’s low volatility and thermal stability (up to 200°C) suit high-performance adhesives, while its metal-binding capacity supports wastewater treatment technologies. These attributes position it as a solution to queries on "multifunctional amine compounds."

In summary, N'-(3-aminopropyl)-N,N-dimethylpropane-1,3-diamine bridges gaps between cutting-edge research and industrial needs. Its adaptability to click chemistry and bioorthogonal reactions ensures continued relevance, particularly in answering search trends like "next-generation biomaterials." As innovation accelerates, this compound remains pivotal across life sciences and advanced manufacturing.